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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for optimizing the tank mix compatibility of Nabam with

other pesticides. The following troubleshooting guides and frequently asked questions (FAQs)

address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQs)
1. What is Nabam and what are its key chemical properties relevant to tank mixing?

Nabam is a fungicide belonging to the ethylene bisdithiocarbamate (EBDC) class of

pesticides[1][2]. It is the disodium salt of ethylenebis(dithiocarbamic acid) and is used to control

a variety of fungal diseases on crops[3][4]. For tank mixing purposes, its most critical chemical

properties are:

High Water Solubility: Nabam is readily soluble in water[2].

pH Sensitivity: It is unstable in acidic conditions and undergoes rapid hydrolysis. The rate of

degradation increases as the pH drops[5].

Incompatibility with Certain Chemical Classes: Nabam is chemically incompatible with acids,

peroxides, and acid halides.

Reaction with Metal Ions: Nabam can react with metal ions. For instance, when mixed with

zinc sulfate, it is converted to the fungicide zineb[4]. This indicates a potential for
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incompatibility with other metal-containing pesticides.

Degradation: Nabam degrades in the presence of light, moisture, and heat. Its primary

degradation product is ethylenethiourea (ETU), which is a substance with its own

toxicological considerations[1][6].

2. What are the common signs of tank mix incompatibility with Nabam?

Incompatibility can manifest in several ways, ranging from obvious physical changes to more

subtle chemical interactions that reduce efficacy.

Physical Incompatibility:

Precipitate Formation: The formation of solid particles that may settle at the bottom or float

on the surface of the tank mix. This can lead to clogged nozzles and uneven application.

Flocculation: The clumping of pesticide particles, resulting in a "cottage cheese" like

appearance.

Phase Separation: The separation of the tank mix into distinct layers, often seen when

mixing emulsifiable concentrates (ECs) with aqueous solutions.

Changes in Viscosity: The mixture may become thicker (gel-like) or thinner than the

individual components.

Excessive Foaming: While some foaming is normal, excessive and persistent foam can

indicate an incompatibility issue.

Chemical Incompatibility:

Reduced Efficacy: The chemical reaction between Nabam and another pesticide can lead

to the degradation of one or both active ingredients, resulting in poor pest or disease

control.

Phytotoxicity: The tank mix may become more toxic to the target crop than the individual

components, leading to leaf burn, stunting, or other forms of plant injury.
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Heat Generation: An exothermic reaction may occur upon mixing, indicating a chemical

reaction is taking place.

3. What is the "W.A.L.E.S." method and how does it apply to tank mixing Nabam?

The W.A.L.E.S. acronym is a widely recognized guideline for the proper order of adding

different pesticide formulations to a spray tank to minimize compatibility issues[7][8]. Following

this sequence helps to ensure that each product is properly dispersed and suspended before

the next is added.

The W.A.L.E.S. Mixing Order:

W - Wettable Powders and Water-Dispersible Granules (WP, WDG): Add these to the tank

first when it is about half full of water. Allow them to fully disperse with agitation.

A - Agitate: Ensure the initial products are fully mixed before proceeding.

L - Liquid Flowables and Suspensions (F, SC): Add these formulations next.

E - Emulsifiable Concentrates (EC): These are added after the solid and flowable

formulations are well mixed.

S - Surfactants and Solutions (S, SL): Add any adjuvants or soluble liquid formulations last.

When preparing a tank mix with Nabam, which is a soluble liquid, it would typically be added

towards the end of the mixing sequence, before any final adjuvants. However, always refer to

the specific product labels for any deviations from this general rule.

Troubleshooting Guides
This section provides solutions to common problems encountered when tank-mixing Nabam.
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Problem Potential Cause Troubleshooting Steps

Formation of a solid precipitate

after mixing Nabam.

Chemical Incompatibility:

Nabam may be reacting with

an acidic pesticide, a metal-

containing fungicide (e.g.,

copper-based products), or a

pesticide containing acid

halides or peroxides.

1. Check the pH of the tank

mix partner. If it is acidic, it is

likely incompatible with

Nabam. 2. Avoid mixing

Nabam with copper-based

fungicides unless specifically

recommended by the

manufacturer. 3. Perform a jar

test before mixing in the spray

tank to confirm physical

compatibility. 4. Consult the

product labels of all tank mix

partners for any stated

incompatibilities.

Reduced fungicidal efficacy of

the tank mix.

Chemical Degradation: The

tank mix environment (e.g., low

pH) may be causing the rapid

hydrolysis of Nabam. An

antagonistic chemical reaction

with the other pesticide could

also be occurring.

1. Measure the pH of the final

tank mix. If the pH is below 7,

the stability of Nabam will be

compromised. Consider using

a buffering agent to raise the

pH if compatible with all tank

mix partners. 2. Review the

chemical classes of the tank

mix partners. Avoid mixing with

pesticides known to be highly

reactive. 3. Apply the tank mix

promptly after preparation to

minimize the time for potential

degradation.

Phytotoxicity observed on the

target crop after application.

Synergistic Effect or Formation

of a Toxic Byproduct: The

combination of Nabam and

another pesticide may be more

toxic to the plant than either

product alone. This can be

1. Discontinue the use of that

specific tank mix combination.

2. Conduct a small-scale test

on a few plants before treating

a larger area. 3. Review the

adjuvants being used. Some

adjuvants can increase the
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exacerbated by certain

adjuvants.

penetration of pesticides into

the plant, potentially leading to

phytotoxicity. Try a different

adjuvant or omit it if not

essential.

The tank mix appears oily or

separates into layers.

Physical Incompatibility: This

often occurs when mixing

emulsifiable concentrates

(ECs) with water-soluble

formulations like Nabam

without proper mixing

procedure.

1. Ensure the correct mixing

order is followed (W.A.L.E.S.

method). ECs should be added

after water-soluble products

are fully dissolved. 2. Maintain

constant agitation throughout

the mixing process and during

application. 3. Consider using

a compatibility agent if the

problem persists, after

verifying its compatibility with

all products in a jar test.

Experimental Protocols
Jar Test for Assessing Physical Compatibility
This protocol provides a standardized method for determining the physical compatibility of a

proposed tank mix on a small scale before committing to a full-scale mix.

Materials:

A clean, clear glass jar with a lid (quart or liter size is ideal)

The pesticides to be tested, in their commercial formulations

The same water source that will be used for the actual spray application

Pipettes or graduated cylinders for accurate measurement

A stopwatch or timer

Personal Protective Equipment (PPE) as specified on the pesticide labels
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Procedure:

Fill the jar to the halfway point with the carrier (water).

Add the components of the proposed tank mix one at a time, in the correct W.A.L.E.S. order.

Use amounts of each product that are proportional to the rates you will use in the field. For

example, if you are applying 1 pint of product A and 2 pints of product B per 100 gallons of

water, you would add 1 ml of product A and 2 ml of product B to 1 liter of water in your jar

test.

Secure the lid and shake the jar vigorously for 15-30 seconds to simulate the agitation in a

spray tank.

Let the jar stand for 15-30 minutes and observe the mixture. Look for any signs of

incompatibility such as precipitate formation, flocculation, phase separation, or gelling.

After the initial observation, invert the jar 10 times and observe if any settled material readily

re-suspends.

If the mixture remains uniform and free of precipitates, the products are likely physically

compatible. If any signs of incompatibility are observed, the tank mix should not be used.

Visualizations

Nabam
(Disodium ethylenebisdithiocarbamate)

Isothiocyanate Intermediate

Hydrolysis (Acidic pH)
Light, Heat

Ethylenethiourea (ETU)
(Major Degradation Product)

Intramolecular Cyclization

Further Degradation Products
(e.g., Ethylene urea, CO2)
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Click to download full resolution via product page

Caption: Simplified degradation pathway of Nabam to Ethylenethiourea (ETU).
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Incompatible: Do Not Mix

Issues Observed

Troubleshoot Potential Cause
(pH, Chemical Reaction, Mixing Order)

Adjust Mix and Re-test
(e.g., add buffer, change partner)

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting Nabam tank mix compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b031027?utm_src=pdf-custom-synthesis
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T6U.TXT
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/479.htm
https://www.medkoo.com/products/46727
https://pubchem.ncbi.nlm.nih.gov/compound/Nabam
https://pubchem.ncbi.nlm.nih.gov/compound/Maneb
https://edis.ifas.ufl.edu/publication/PI301
https://www.corteva.ca/en/resources/agronomy-hub/tank-mixing-101-principles-optimal-application.html
https://fff.hort.purdue.edu/article/tank-mixes/
https://www.benchchem.com/product/b031027#optimizing-tank-mix-compatibility-of-nabam-with-other-pesticides
https://www.benchchem.com/product/b031027#optimizing-tank-mix-compatibility-of-nabam-with-other-pesticides
https://www.benchchem.com/product/b031027#optimizing-tank-mix-compatibility-of-nabam-with-other-pesticides
https://www.benchchem.com/product/b031027#optimizing-tank-mix-compatibility-of-nabam-with-other-pesticides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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